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Compound of Interest

Compound Name:
Tetrahydro-5-methylfuran-2-

methanol

Cat. No.: B041840 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Benchmarking

Tetrahydro-5-methylfuran-2-methanol Against Industry-Standard Solvents.

In the landscape of pharmaceutical research and development, the selection of an appropriate

solvent is a critical decision that can significantly impact reaction efficiency, product purity,

safety, and environmental footprint. This guide provides a comprehensive comparison of

Tetrahydro-5-methylfuran-2-methanol (THFM) against established industry solvents:

Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), and Methanol. The data presented

herein is intended to assist researchers and drug development professionals in making

informed decisions for their specific applications.

Physicochemical and Safety Properties: A Tabular
Comparison
The following tables summarize the key physicochemical and safety properties of Tetrahydro-
5-methylfuran-2-methanol and the selected alternative solvents. This data has been compiled

from various chemical and safety data sources.

Table 1: Physicochemical Properties
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Property
Tetrahydro-5-
methylfuran-2-
methanol

Tetrahydrofura
n (THF)

2-
Methyltetrahyd
rofuran (2-
MeTHF)

Methanol

Molecular

Formula
C6H12O2[1] C4H8O C5H10O[2] CH4O

Molecular Weight

( g/mol )
116.16[3] 72.11 86.13 32.04

Boiling Point (°C) 178-180 66[3][4] 80[2] 64.7[5]

Melting Point

(°C)
N/A -108.5[3][4] -136[2] -97.6

Density (g/cm³ at

20°C)
~1.05 0.889[3][4] 0.854[2] 0.792

Flash Point (°C) ~93 -14[6] -11[2] 11

Solubility in

Water
Miscible Miscible[3][4]

Limited (14 g/100

mL at 20°C)
Miscible

Table 2: Safety and Hazard Information

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://qatransport.com/en/knowledge/chemical-thf/
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://macro.lsu.edu/howto/solvents/methanol.htm
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://qatransport.com/en/knowledge/chemical-thf/
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://qatransport.com/en/knowledge/chemical-thf/
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://macro.lsu.edu/howto/solvents/THF.htm
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://qatransport.com/en/knowledge/chemical-thf/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Tetrahydro-5-
methylfuran-2-
methanol

Tetrahydrofura
n (THF)

2-
Methyltetrahyd
rofuran (2-
MeTHF)

Methanol

GHS Pictograms Warning Danger Danger

Danger, Health

Hazard,

Flammable

Hazard

Statements

Flammable liquid

and vapor,

Harmful if

swallowed,

Causes serious

eye irritation[3]

Highly flammable

liquid and vapor,

May form

explosive

peroxides,

Causes serious

eye irritation,

May cause

respiratory

irritation,

Suspected of

causing cancer

Highly flammable

liquid and vapor,

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

damage

Highly flammable

liquid and vapor,

Toxic if

swallowed, in

contact with skin

or if inhaled,

Causes damage

to organs

ICH Solvent

Class

Not explicitly

classified
Class 2 Class 2 Class 2

Experimental Protocols
The determination of the physicochemical and safety properties listed above follows

standardized experimental protocols to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (OECD TG 103)
Principle: This method determines the temperature at which a liquid's vapor pressure equals

the atmospheric pressure.

Apparatus:
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Distillation flask

Condenser

Thermometer

Heating mantle

Procedure:

The liquid is placed in the distillation flask.

The apparatus is assembled, and the liquid is heated.

The temperature at which the liquid boils and a steady stream of condensate is observed is

recorded as the boiling point.

The atmospheric pressure is recorded, and the boiling point is corrected to standard

pressure (101.325 kPa) if necessary.

Determination of Density (OECD TG 109)
Principle: This method measures the mass per unit volume of a substance.

Apparatus:

Pycnometer or a digital density meter

Analytical balance

Constant temperature bath

Procedure (using a pycnometer):

The empty pycnometer is weighed.

It is then filled with the test substance, and the temperature is equilibrated using a constant

temperature bath.
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The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the substance by the volume of the

pycnometer.

Determination of Flash Point (e.g., ASTM D93 - Pensky-
Martens Closed Cup Tester)
Principle: This method determines the lowest temperature at which a liquid gives off sufficient

vapor to ignite in the presence of an ignition source.

Apparatus:

Pensky-Martens closed-cup tester

Thermometer

Ignition source

Procedure:

The test cup is filled with the sample to the specified level.

The lid is closed, and the sample is heated at a slow, constant rate.

At specified temperature intervals, an ignition source is introduced into the vapor space.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite.

Determination of Water Solubility (OECD TG 105)
Principle: This method determines the saturation mass concentration of a substance in water at

a given temperature.

Apparatus:

Flask with a stirrer
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Constant temperature bath

Analytical method for quantification (e.g., chromatography, spectroscopy)

Procedure (Flask Method):

An excess amount of the test substance is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature until equilibrium is reached.

The solution is then filtered or centrifuged to remove undissolved substance.

The concentration of the substance in the aqueous phase is determined using a suitable

analytical method.

Visualizing Solvent Selection and Properties
To aid in the decision-making process, the following diagrams illustrate a logical workflow for

solvent selection and a comparative overview of the key properties of the discussed solvents.
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Define Application Requirements
(e.g., Reaction Type, Temperature)

Initial Solvent Screening
(Solubility, Boiling Point, Reactivity)

Safety & Health Assessment
(Toxicity, Flammability, Exposure Limits)

Environmental Impact Evaluation
(Biodegradability, Recyclability)

Regulatory Compliance Check
(ICH Guidelines, Local Regulations)

Performance & Purity Optimization

Final Solvent Selection

Click to download full resolution via product page

Caption: A logical workflow for selecting a suitable solvent in pharmaceutical applications.
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Caption: A comparative overview of key solvent properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. monumentchemical.com [monumentchemical.com]

3. gneechem.com [gneechem.com]

4. qatransport.com [qatransport.com]

5. Methanol Solvent Properties [macro.lsu.edu]

6. Tetrahydrofuran  Solvent Properties [macro.lsu.edu]

To cite this document: BenchChem. [A Comparative Analysis of Tetrahydro-5-methylfuran-2-
methanol for Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041840#benchmarking-the-properties-of-tetrahydro-
5-methylfuran-2-methanol-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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